Cas no 3239-92-7 (N'-(3-chloro-phenyl)-N,N-dimethyl-acetamidine)

N'-(3-chloro-phenyl)-N,N-dimethyl-acetamidine structure
3239-92-7 structure
Product Name:N'-(3-chloro-phenyl)-N,N-dimethyl-acetamidine
CAS No:3239-92-7
MF:C10H13ClN2
MW:196.676621198654
CID:2822047
PubChem ID:525267
Update Time:2025-04-21

N'-(3-chloro-phenyl)-N,N-dimethyl-acetamidine Chemical and Physical Properties

Names and Identifiers

    • DTXSID80335463
    • 3239-92-7
    • N'-(3-chloro-phenyl)-N,N-dimethyl-acetamidine
    • RYQOCMLDBOZFRD-UHFFFAOYSA-N
    • Inchi: 1S/C10H13ClN2/c1-8(13(2)3)12-10-6-4-5-9(11)7-10/h4-7H,1-3H3/b12-8+
    • InChI Key: RYQOCMLDBOZFRD-XYOKQWHBSA-N
    • SMILES: ClC1=CC=CC(=C1)/N=C(\C)/N(C)C

Computed Properties

  • Exact Mass: 196.0767261Da
  • Monoisotopic Mass: 196.0767261Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 15.6Ų
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